Cas no 1353979-25-5 ((2-Ethylamino-cyclohexyl)-carbamic acid tert-butyl ester)

• Product Name: (2-Ethylamino-cyclohexyl)-carbamic acid tert-butyl ester
• CAS No: 1353979-25-5
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 2155080
• Update Time: 2025-10-31

(2-Ethylamino-cyclohexyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (2-Ethylamino-cyclohexyl)-carbamic acid tert-butyl ester
• tert-Butyl (2-(ethylamino)cyclohexyl)carbamate
• AM94326
• (2-ethylaminocyclohexyl)carbamic acid tert-butyl ester

• Inchi： 1S/C13H26N2O2/c1-5-14-10-8-6-7-9-11(10)15-12(16)17-13(2,3)4/h10-11,14H,5-9H2,1-4H3,(H,15,16)
• InChI Key： CUGSDCDTNAJKSD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCCCC1NCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 248
• Topological Polar Surface Area: 50.4

Additional information on (2-Ethylamino-cyclohexyl)-carbamic acid tert-butyl ester

Research Brief on (2-Ethylamino-cyclohexyl)-carbamic acid tert-butyl ester (CAS: 1353979-25-5): Recent Advances and Applications

The compound (2-Ethylamino-cyclohexyl)-carbamic acid tert-butyl ester (CAS: 1353979-25-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its tert-butyl carbamate and ethylamino-cyclohexyl moieties, serves as a versatile intermediate in the synthesis of pharmacologically active compounds. Recent studies have highlighted its potential in the development of novel therapeutics targeting neurological disorders, inflammation, and infectious diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

Recent synthetic methodologies for (2-Ethylamino-cyclohexyl)-carbamic acid tert-butyl ester have been optimized to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a streamlined two-step synthesis starting from cyclohexylamine derivatives, achieving a yield of over 85% with high enantiomeric purity. The compound's stability under various physiological conditions has also been investigated, revealing its suitability as a prodrug candidate. These advancements in synthesis and characterization have paved the way for its broader application in medicinal chemistry.

In terms of biological activity, (2-Ethylamino-cyclohexyl)-carbamic acid tert-butyl ester has shown promising results as a modulator of neurotransmitter systems. Preclinical studies indicate its potential to cross the blood-brain barrier and interact with GABAergic and dopaminergic receptors, suggesting applications in the treatment of anxiety and Parkinson's disease. Additionally, its role as a precursor to bioactive molecules has been explored in the context of anti-inflammatory agents, where it serves as a key building block for inhibitors of cyclooxygenase-2 (COX-2).

The compound's utility extends to infectious disease research, where it has been incorporated into the design of novel antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of derivatives exhibiting potent activity against drug-resistant bacterial strains. These findings underscore the compound's versatility and its potential to address unmet medical needs in the era of antimicrobial resistance.

In conclusion, (2-Ethylamino-cyclohexyl)-carbamic acid tert-butyl ester (CAS: 1353979-25-5) represents a valuable scaffold in medicinal chemistry, with diverse applications ranging from neurological to infectious diseases. Ongoing research continues to explore its full potential, with a focus on optimizing its pharmacokinetic properties and expanding its therapeutic scope. Future studies are expected to further elucidate its mechanisms of action and clinical applicability, solidifying its role in the development of next-generation therapeutics.